molecular formula C11H18O3 B8347405 Ethyl 2-ethyl-4-formylcyclopentanecarboxylate

Ethyl 2-ethyl-4-formylcyclopentanecarboxylate

Cat. No.: B8347405
M. Wt: 198.26 g/mol
InChI Key: HWNLYIIMQNLHRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-ethyl-4-formylcyclopentanecarboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

ethyl 2-ethyl-4-formylcyclopentane-1-carboxylate

InChI

InChI=1S/C11H18O3/c1-3-9-5-8(7-12)6-10(9)11(13)14-4-2/h7-10H,3-6H2,1-2H3

InChI Key

HWNLYIIMQNLHRR-UHFFFAOYSA-N

Canonical SMILES

CCC1CC(CC1C(=O)OCC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-ethyl-4-(hydroxymethyl)cyclopentanecarboxylate (4.84 g, 24.2 mmol) in DCM (100 mL) was added pyridinium chlorochromate (10.42 g, 48.3 mmol). The reaction mixture was stirred at about 25° C. for about 3 h. Silica gel (1 g) was added. The mixture was stirred at about 25° C. for about 30 min. The solid was removed by vacuum filtration, while rinsing with DCM (100 mL). The filtrate was concd under reduced pressure. The resulting residue was purified using silica gel chromatography eluting with a gradient of 0-40% EtOAc/Heptane to give ethyl 2-ethyl-4-formylcyclopentanecarboxylate (3.03 g, 63%) as a clear oil: 1H NMR (DMSO-d6) δ 9.66-9.47 (m, 1H), 4.12-3.94 (m, 2H), 2.94-2.73 (m, 2H), 2.19-1.90 (m, 4H), 1.55-1.65 (m, 1H), 1.37-1.23 (m, 1H), 1.23-1.06 (m, 4H), 0.96-0.82 (m, 3H).
Quantity
4.84 g
Type
reactant
Reaction Step One
Quantity
10.42 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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